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Environmental Presence & Persistence

The table below summarizes key characteristics of sulfamonomethoxine in comparison to other

sulfonamides, based on monitoring and laboratory studies.

Antibiotic
Typical
Environmental
Concentrations

Persistence &
Availability

Key Context &
Comparison

Sulfamonomethoxine
(SMM)

Danjiangkou
Reservoir, China:

1.21-4.28 ng/L (2023
data) [1]

Effectively degraded
(98.8%) by Bacillus
sp. DLY-11 within 48
hours under optimized

conditions [2].

The only long-acting
sulfonamide authorized for

aquaculture; this implies a
longer environmental half-

life [3].

Sulfamethoxazole
(SMX)

European surface

waters: Median ~52
ng/L, peaks up to 4-6

μg/L [4].

In soil, shows high
availability in the
aqueous phase,

indicating high
mobility and potential

for uptake [5].

One of the most frequently

detected sulfonamides;
high research priority due

to its persistence and role
in antibiotic resistance [6]

[7].
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Antibiotic
Typical
Environmental
Concentrations

Persistence &
Availability

Key Context &
Comparison

Sulfamethazine (SMZ) Jiulong River Estuary,
China: Average 78.3

ng/L [8].

Data not fully
available in search

results.

Commonly studied in
veterinary contexts; often

co-detected with
resistance genes [8] [4].

Ecological Impacts on Aquatic Organisms

The toxicological effects of antibiotics on non-target organisms can vary significantly. The following table

compares the observed impacts of SMM and other sulfonamides.

Antibiotic
Test Organism /
System

Observed Ecological Effects

Sulfamonomethoxine
(SMM)

Freshwater

microalgae (Chlorella
pyrenoidosa) [3]

At 5 μg/L: Stimulated algal growth. At 500 μg/L:

Induced sustained cell apoptosis, but overall
growth was maintained due to self-adaptive

mechanisms.

SMM + Trimethoprim
(TMP)

Freshwater

microalgae (Chlorella
pyrenoidosa) [3]

Co-exposure at 500 μg/L caused significant
growth inhibition and disrupted carbon/nitrogen
assimilation, indicating a synergistic toxic effect.

Sulfamethoxazole
(SMX)

Freshwater biofilm
communities [4]

Altered bacterial structure and induced deformities
in diatoms at 500-5000 ng/L.

Sulfamethazine (SMZ) Freshwater biofilm
communities [4]

Reduced diatom species richness and diversity,
and increased teratologies (deformities) at 500-

5000 ng/L.

Detailed Experimental Protocol for SMM Degradation
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The high degradation efficiency of SMM (98.8% in 48 hours) was achieved by the novel strain Bacillus sp.

DLY-11, isolated from swine manure compost. Here is the detailed methodology [2]:

1. Isolation & Identification: Strain DLY-11 was isolated from aerobically composted swine manure
using enrichment culture and purified through repeated streaking. The strain was identified through

Gram staining, physiological biochemical tests, and 16S rRNA gene sequencing.
2. Degradation Kinetics Experiment: The selected strain was pre-cultured in LB medium for 12

hours. This seed culture was then inoculated (3% v/v inoculation volume) into a base medium
containing 20 mg/L of SMM. The culture was incubated at 30°C with shaking at 160 rpm for 48 hours.

Samples were taken at set intervals (0, 1, 3, 6, 10, 24, and 48 hours) to measure the residual SMM
concentration and calculate the degradation efficiency.

3. Condition Optimization via RSM: To achieve the maximum degradation rate, conditions were
optimized using Response Surface Methodology (RSM) based on a Box-Behnken design. The

optimal parameters identified were:
Inoculation Volume: 5%

Temperature: 59.1°C
pH: 7.10

MgSO₄ Concentration: 0.45 g/L

The following diagram illustrates the experimental workflow for the isolation of the degrading bacterium and

the optimization of SMM degradation.
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(Box-Behnken Design)
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High-Efficiency Degradation
(98.8% in 48 h)
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Summary of Key Findings
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To summarize the comparative environmental profile of Sulfamonomethoxine:

Environmental Role: SMM is a long-acting antibiotic specifically used in aquaculture, which
differentiates it from other shorter-acting sulfonamides like SMX and SMZ [3].

Degradability: It can be efficiently broken down by specific microbial strains like Bacillus sp. DLY-11
under optimized conditions, which is a promising avenue for bioremediation [2].

Ecological Impact: Its effects are concentration-dependent. At lower, commonly-found levels (ng/L to
low μg/L), its impact might be minimal or even stimulatory to some organisms like algae. However, at

higher concentrations (e.g., 500 μg/L), especially in combination with synergists like trimethoprim, it
can cause significant growth inhibition and physiological disruption [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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